![molecular formula C26H33N3O4 B5981029 ethyl (Z)-3-[(7E)-3-(5-methylfuran-2-yl)-7-[(5-methylfuran-2-yl)methylidene]-5-propyl-3,3a,4,6-tetrahydropyrazolo[4,3-c]pyridin-2-yl]but-2-enoate](/img/structure/B5981029.png)
ethyl (Z)-3-[(7E)-3-(5-methylfuran-2-yl)-7-[(5-methylfuran-2-yl)methylidene]-5-propyl-3,3a,4,6-tetrahydropyrazolo[4,3-c]pyridin-2-yl]but-2-enoate
Overview
Description
Ethyl (Z)-3-[(7E)-3-(5-methylfuran-2-yl)-7-[(5-methylfuran-2-yl)methylidene]-5-propyl-3,3a,4,6-tetrahydropyrazolo[4,3-c]pyridin-2-yl]but-2-enoate is a useful research compound. Its molecular formula is C26H33N3O4 and its molecular weight is 451.6 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 3-{3-(5-methyl-2-furyl)-7-[(5-methyl-2-furyl)methylene]-5-propyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[4,3-c]pyridin-2-yl}-2-butenoate is 451.24710654 g/mol and the complexity rating of the compound is 807. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties
IUPAC Name |
ethyl (Z)-3-[(7E)-3-(5-methylfuran-2-yl)-7-[(5-methylfuran-2-yl)methylidene]-5-propyl-3,3a,4,6-tetrahydropyrazolo[4,3-c]pyridin-2-yl]but-2-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H33N3O4/c1-6-12-28-15-20(14-21-10-8-18(4)32-21)25-22(16-28)26(23-11-9-19(5)33-23)29(27-25)17(3)13-24(30)31-7-2/h8-11,13-14,22,26H,6-7,12,15-16H2,1-5H3/b17-13-,20-14+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUTYUKABQLVQFN-XDJAMHPTSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CC2C(N(N=C2C(=CC3=CC=C(O3)C)C1)C(=CC(=O)OCC)C)C4=CC=C(O4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCN1CC2C(N(N=C2/C(=C/C3=CC=C(O3)C)/C1)/C(=C\C(=O)OCC)/C)C4=CC=C(O4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H33N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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